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molecular formula C12H12ClNO B8743727 1-Chloro-6-isopropoxyisoquinoline

1-Chloro-6-isopropoxyisoquinoline

Cat. No. B8743727
M. Wt: 221.68 g/mol
InChI Key: AKIVZJQQPLGNSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08957203B2

Procedure details

A mixture of 1-chloroisoquinolin-6-ol (898 mg, 5 mmol), 2-iodopropane (1700 mg, 10.00 mmol), and K2CO3 (2073 mg, 15.00 mmol) in acetone (20 mL) was refluxed for 16 h. The reaction mixture was filtrated and washed with acetone. the filtrate was concentrated and purified by silica gel chromatography eluting with 10-20% ethyl acetate in hexane to give 650 mg of the product 1-chloro-6-isopropoxyisoquinoline as a solid. 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 8.30-8.13 (m, 2H), 7.47 (d, J=5.3 Hz, 1H), 7.27 (d, J=2.5 Hz, 1H), 7.09 (d, J=2.5 Hz, 1H), 4.77 (dt, J=12.2, 6.1 Hz, 1H), 1.45 (d, J=6.0 Hz, 6H); MS: MS m/z 222.16 (M++1).
Name
1-chloroisoquinolin-6-ol
Quantity
898 mg
Type
reactant
Reaction Step One
Name
2-iodopropane
Quantity
1700 mg
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
2073 mg
Type
reactant
Reaction Step One
Name
acetone
Quantity
20 mL
Type
solvent
Reaction Step One
Name
product

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][C:8]([OH:12])=[CH:9][CH:10]=2)[CH:5]=[CH:4][N:3]=1.I[CH:14]([CH3:16])[CH3:15].C([O-])([O-])=O.[K+].[K+]>CC(C)=O>[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][C:8]([O:12][CH:14]([CH3:16])[CH3:15])=[CH:9][CH:10]=2)[CH:5]=[CH:4][N:3]=1 |f:2.3.4|

Inputs

Step One
Name
1-chloroisoquinolin-6-ol
Quantity
898 mg
Type
reactant
Smiles
ClC1=NC=CC2=CC(=CC=C12)O
Name
2-iodopropane
Quantity
1700 mg
Type
reactant
Smiles
IC(C)C
Name
K2CO3
Quantity
2073 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
acetone
Quantity
20 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 16 h
Duration
16 h
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtrated
WASH
Type
WASH
Details
washed with acetone
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
purified by silica gel chromatography
WASH
Type
WASH
Details
eluting with 10-20% ethyl acetate in hexane

Outcomes

Product
Name
product
Type
product
Smiles
ClC1=NC=CC2=CC(=CC=C12)OC(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 650 mg
YIELD: CALCULATEDPERCENTYIELD 58.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.